Cas no 2411641-73-9 (tert-butyl 8-(hydroxymethyl)-5-azaspiro[2.5]octane-5-carboxylate)

• Product Name: tert-butyl 8-(hydroxymethyl)-5-azaspiro[2.5]octane-5-carboxylate
• CAS No: 2411641-73-9
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5269130
• Update Time: 2026-03-09

tert-butyl 8-(hydroxymethyl)-5-azaspiro[2.5]octane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Azaspiro[2.5]octane-5-carboxylic acid, 8-(hydroxymethyl)-, 1,1-dimethylethyl ester
• tert-butyl 8-(hydroxymethyl)-5-azaspiro[2.5]octane-5-carboxylate

• Inchi： 1S/C13H23NO3/c1-12(2,3)17-11(16)14-7-4-10(8-15)13(9-14)5-6-13/h10,15H,4-9H2,1-3H3
• InChI Key： MGZKBGICXWJORA-UHFFFAOYSA-N
• SMILES： C1C2(C(CO)CCN(C(OC(C)(C)C)=O)C2)C1

Additional information on tert-butyl 8-(hydroxymethyl)-5-azaspiro[2.5]octane-5-carboxylate

Introduction to tert-butyl 8-(hydroxymethyl)-5-azaspiro[2.5]octane-5-carboxylate (CAS No. 2411641-73-9)

Tert-butyl 8-(hydroxymethyl)-5-azaspiro[2.5]octane-5-carboxylate (CAS No. 2411641-73-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic amines, which are known for their unique structural features and potential biological activities. The compound's structure includes a tert-butyl ester group, a hydroxymethyl moiety, and a spirocyclic ring system, making it a versatile candidate for various applications in drug discovery and development.

The chemical structure of tert-butyl 8-(hydroxymethyl)-5-azaspiro[2.5]octane-5-carboxylate is characterized by its spirocyclic framework, which consists of an eight-membered ring fused to a five-membered azacycle. The tert-butyl ester group provides stability and solubility properties, while the hydroxymethyl moiety introduces additional reactivity and functionalization possibilities. These structural features collectively contribute to the compound's potential as a lead molecule in the development of novel therapeutics.

Recent research has highlighted the importance of spirocyclic compounds in medicinal chemistry due to their ability to modulate various biological targets. For instance, studies have shown that spirocyclic amines can exhibit potent activity against specific enzymes and receptors, making them valuable candidates for the treatment of diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The hydroxymethyl group in tert-butyl 8-(hydroxymethyl)-5-azaspiro[2.5]octane-5-carboxylate can be further modified to enhance its pharmacological properties, such as bioavailability and target specificity.

In the context of drug discovery, the synthesis and characterization of tert-butyl 8-(hydroxymethyl)-5-azaspiro[2.5]octane-5-carboxylate have been extensively studied. Various synthetic routes have been developed to access this compound, including multistep sequences involving ring-closing metathesis (RCM) and other advanced organic transformations. These synthetic methods not only provide efficient access to the target molecule but also allow for the preparation of structurally diverse analogs, which can be screened for their biological activities.

The biological evaluation of tert-butyl 8-(hydroxymethyl)-5-azaspiro[2.5]octane-5-carboxylate has revealed promising results in several preclinical models. For example, studies have demonstrated that this compound exhibits potent inhibitory activity against specific kinases involved in cancer progression. Additionally, it has shown anti-inflammatory properties by modulating key signaling pathways associated with inflammation and immune responses. These findings suggest that tert-butyl 8-(hydroxymethyl)-5-azaspiro[2.5]octane-5-carboxylate has the potential to be developed into a therapeutic agent for treating various diseases.

The pharmacokinetic properties of tert-butyl 8-(hydroxymethyl)-5-azaspiro[2.5]octane-5-carboxylate have also been investigated to assess its suitability as a drug candidate. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its effectiveness in vivo. The tert-butyl ester group contributes to improved stability and solubility, while the hydroxymethyl moiety enhances its ability to cross biological membranes.

In conclusion, tert-butyl 8-(hydroxymethyl)-5-azaspiro[2.5]octane-5-carboxylate (CAS No. 2411641-73-9) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical applications.